Cas no 2137588-60-2 (1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl-
• CAS No: 2137588-60-2
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5267457
• Update Time: 2025-07-15

1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl-

• Inchi： 1S/C12H17N3O2/c1-15-6-10(12(16)17)14-11(15)7-4-8-2-3-9(5-7)13-8/h6-9,13H,2-5H2,1H3,(H,16,17)
• InChI Key： OSMQUIRLEBYONU-UHFFFAOYSA-N
• SMILES： C1(C2CC3NC(CC3)C2)N(C)C=C(C(O)=O)N=1

Additional information on 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl-

1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- (CAS No. 2137588-60-2)

1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- (CAS No. 2137588-60-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- is characterized by a substituted imidazole ring and an 8-azabicyclo[3.2.1]octane moiety, which imparts specific pharmacological properties to the molecule. The presence of the carboxylic acid group on the imidazole ring and the substitution with an 8-azabicyclo[3.2.1]octane derivative at the 2-position are key structural elements that contribute to its biological activity.

Recent studies have highlighted the potential of 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of key metabolic pathways.

In addition to its antifungal properties, 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- has also been investigated in preclinical studies. These studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as a therapeutic agent. Moreover, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for the preparation of 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the imidazole ring, functionalization with the carboxylic acid group, and subsequent substitution with the 8-azabicyclo[3.2.1]octane derivative. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and scalability of this process.

In conclusion, 1H-Imidazole-4-carboxylic acid, 2-(8-azabicyclo[3.2.1]oct-3-yl)-1-methyl- (CAS No. 2137588-60-2) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for the treatment of various diseases, particularly those involving fungal infections and inflammation. Ongoing research continues to explore its full potential as a therapeutic agent.